Cas no 123973-26-2 (2,4-Difluoro-3-(trifluoromethyl)aniline)

• Product Name: 2,4-Difluoro-3-(trifluoromethyl)aniline
• CAS No: 123973-26-2
• MF: C₇H₄F₅N
• MW: 197.105379104614
• MDL: MFCD09261074
• CID: 4579711
• PubChem ID: 15614235
• Update Time: 2025-07-02

2,4-Difluoro-3-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 2,4-Difluoro-3-(trifluoromethyl)aniline
• 2,4-Difluoro-3-(trifluoromethyl)benzenamine
• 123973-26-2
• AS-43955
• MFCD09261074
• AKOS006332374
• SCHEMBL9747444
• HSEHIYFOQRINOP-UHFFFAOYSA-N
• CS-0370515

• MDL： MFCD09261074
• Inchi： 1S/C7H4F5N/c8-3-1-2-4(13)6(9)5(3)7(10,11)12/h1-2H,13H2
• InChI Key： HSEHIYFOQRINOP-UHFFFAOYSA-N
• SMILES： C1(N)=CC=C(F)C(C(F)(F)F)=C1F

Computed Properties

• Exact Mass: 197.02638994g/mol
• Monoisotopic Mass: 197.02638994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2,4-Difluoro-3-(trifluoromethyl)aniline

Recent Advances in the Application of 2,4-Difluoro-3-(trifluoromethyl)aniline (CAS: 123973-26-2) in Chemical Biology and Pharmaceutical Research

2,4-Difluoro-3-(trifluoromethyl)aniline (CAS: 123973-26-2) is a fluorinated aniline derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, including agrochemicals, pharmaceuticals, and materials science applications. Its unique structural features, such as the presence of multiple fluorine atoms, contribute to its enhanced reactivity and bioavailability, making it a valuable building block in medicinal chemistry.

Recent studies have highlighted the role of 2,4-Difluoro-3-(trifluoromethyl)aniline in the development of novel kinase inhibitors and antimicrobial agents. For instance, researchers have utilized this compound as a precursor in the synthesis of trifluoromethyl-substituted heterocycles, which exhibit potent inhibitory activity against specific protein kinases involved in cancer progression. The incorporation of fluorine atoms into these molecules often improves their metabolic stability and binding affinity, thereby enhancing their therapeutic potential.

In addition to its pharmaceutical applications, 2,4-Difluoro-3-(trifluoromethyl)aniline has been employed in the design of advanced materials. Its ability to participate in cross-coupling reactions and other synthetic transformations makes it a valuable tool for constructing complex molecular architectures. Recent publications have demonstrated its utility in the development of liquid crystals and organic electronic materials, where its fluorinated aromatic core contributes to desirable electronic and thermal properties.

One of the most promising areas of research involving this compound is its use in positron emission tomography (PET) tracer development. The fluorine-18 isotope can be introduced into the molecule, enabling the creation of radiolabeled probes for imaging biological targets in vivo. This approach has been explored for studying neurotransmitter systems and tumor metabolism, offering new insights into disease mechanisms and therapeutic responses.

Despite its widespread use, challenges remain in the large-scale synthesis and purification of 2,4-Difluoro-3-(trifluoromethyl)aniline. Recent advancements in flow chemistry and catalytic fluorination methods have addressed some of these limitations, providing more efficient and sustainable routes to this important intermediate. Ongoing research aims to further optimize these processes while exploring new applications in drug discovery and materials science.

In conclusion, 2,4-Difluoro-3-(trifluoromethyl)aniline (CAS: 123973-26-2) continues to play a pivotal role in cutting-edge research across multiple disciplines. Its unique chemical properties and versatility make it an indispensable tool for scientists working at the interface of chemistry, biology, and medicine. Future studies are expected to uncover additional applications and refine synthetic methodologies, further solidifying its position as a cornerstone of modern chemical research.